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Compound of Interest

Compound Name: Prothoate

Cat. No.: B1679738 Get Quote

An in-depth examination of the ecotoxicological effects of the organophosphate insecticide

prothoate on a range of non-target species. This guide provides a comprehensive overview of

its toxicity, underlying mechanisms, and the experimental protocols used for assessment.

Executive Summary
Prothoate, an organothiophosphate insecticide and acaricide, functions by inhibiting the

enzyme acetylcholinesterase (AChE), a critical component of the nervous system in both

insects and other animals. While effective against target pests, this mode of action poses

significant risks to a wide array of non-target organisms, including beneficial insects, aquatic

life, birds, and mammals. This technical guide synthesizes the available data on the

ecotoxicological effects of prothoate, presents detailed experimental methodologies for toxicity

assessment, and explores the known signaling pathways affected by this compound. Due to

the limited availability of data for prothoate, information from the structurally and functionally

similar organophosphate insecticide, dimethoate, is included for comparative purposes where

noted.

Ecotoxicological Profile of Prothoate
Prothoate's primary mechanism of toxicity is the irreversible inhibition of acetylcholinesterase

(AChE). This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine at

synaptic junctions. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in

continuous nerve stimulation, paralysis, and ultimately death.[1][2] This non-selective action is

the basis for its toxicity to a broad spectrum of non-target organisms.
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Effects on Terrestrial Invertebrates
Honeybees (Apis mellifera): Organophosphates as a class are known to be highly toxic to

bees.[3][4] While specific LD50 values for prothoate are not readily available in recent

literature, data for the related compound dimethoate indicate high toxicity. The acute contact

LD50 for dimethoate in honeybees is reported to be in the range of 0.11 to 0.26 µ g/bee , and

the acute oral LD50 is between 0.1 and 0.35 µ g/bee .[5] Given the similar mode of action,

prothoate is expected to exhibit a comparable level of toxicity. Sublethal effects in bees

exposed to organophosphates can include impaired foraging behavior, reduced learning and

memory, and compromised immune function.

Soil Organisms: The impact of prothoate on soil fauna and microorganisms is not well-

documented. However, studies on the related compound dimethoate have shown reductions in

soil microarthropod populations.[6] Organophosphates can also affect soil microbial processes

such as respiration and nitrogen fixation, although these effects are often transient.[7]

Effects on Aquatic Organisms
Prothoate's effects on aquatic ecosystems are a significant concern due to runoff from

agricultural areas.

Fish: Prothoate is classified as moderately toxic to fish. For the Rainbow Trout (Oncorhynchus

mykiss), the 96-hour acute LC50 value is reported to be greater than 20 mg/L.[5] Sublethal

effects of organophosphates on fish can include altered swimming behavior, reduced growth,

and reproductive impairment.[3][8]

Aquatic Invertebrates: Specific toxicity data for prothoate on key indicator species like Daphnia

magna are not readily available. For the related compound dimethoate, the 48-hour EC50 for

Daphnia magna is reported to be 63.5 µg/L, indicating high toxicity.[9] Organophosphates are

generally highly toxic to aquatic arthropods.[2][10]

Algae: Data on the toxicity of prothoate to algae are scarce. Standard test guidelines for algal

growth inhibition assays are available (e.g., OECD 201) and would be applicable for assessing

prothoate's impact on primary producers.[11]
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Organophosphate insecticides are known to be toxic to birds, with effects ranging from acute

mortality to sublethal impacts on reproduction and behavior.[3] Specific acute oral LD50 and

dietary LC50 values for prothoate in avian species like the Bobwhite Quail (Colinus

virginianus) or Mallard Duck (Anas platyrhynchos) are not available in the reviewed literature.

However, birds are generally more sensitive to some organophosphates than laboratory rats.[3]

Effects on Mammals
Prothoate is classified as moderately toxic to mammals via oral exposure. The acute oral LD50

for rats is reported to be 249 mg/kg.[1] As an acetylcholinesterase inhibitor, prothoate can

cause neurotoxic effects in mammals.[1]

Reproductive and Developmental Toxicity: Specific studies on the reproductive and

developmental toxicity of prothoate were not found. However, studies on dimethoate have

demonstrated adverse effects on the male reproductive system in mice, including decreased

sperm count and motility, at doses of 15 and 28 mg/kg/day. The No Observed Effect Level

(NOEL) for reproductive performance in that study was 7 mg/kg/day.[12] Organophosphates as

a class have been linked to reproductive and developmental issues.[13]

Quantitative Toxicity Data
The following tables summarize the available quantitative toxicity data for prothoate and the

related compound dimethoate.

Organism
Group

Species Endpoint Value Reference

Fish

Oncorhynchus

mykiss (Rainbow

Trout)

96-hour LC50 > 20 mg/L [5]

Mammals Rat Acute Oral LD50 249 mg/kg [1]

Mammals Rabbit Dermal LD50 72.0 mg/kg [1]

Table 1: Quantitative Toxicity Data for Prothoate
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Organism
Group

Species Endpoint Value Reference

Honeybee Apis mellifera
48-hour Contact

LD50
0.16 µ g/bee [5]

Honeybee Apis mellifera
24-hour Oral

LD50

0.1 - 0.35 µ

g/bee
[5]

Aquatic

Invertebrate
Daphnia magna 48-hour EC50 63.5 µg/L [9]

Mammals (Male

Mice)
Mus musculus

Reproductive

NOEL
7 mg/kg/day [12]

Table 2: Quantitative Toxicity Data for Dimethoate (for comparative purposes)

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of prothoate's toxicity. The

following sections outline standard protocols that can be adapted for prothoate.

Acetylcholinesterase Inhibition Assay (Ellman's Method)
This colorimetric assay is a standard method for quantifying AChE activity and its inhibition.

Objective: To measure the in vitro or in vivo inhibition of acetylcholinesterase by prothoate.

Principle: AChE hydrolyzes the substrate acetylthiocholine (ATCh) to thiocholine. Thiocholine

then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored

product, 5-thio-2-nitrobenzoate (TNB), which is measured spectrophotometrically at 412 nm.

The rate of color change is proportional to AChE activity.

Materials:

Spectrophotometer (plate reader or cuvette-based)

Phosphate buffer (0.1 M, pH 8.0)
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Acetylthiocholine iodide (ATCI) solution

DTNB solution

Prothoate solutions of varying concentrations

Enzyme source (e.g., purified AChE, tissue homogenate from exposed organisms)

Procedure:

Prepare a reaction mixture containing phosphate buffer and DTNB.

Add the enzyme source to the reaction mixture.

For in vitro assays, add the prothoate solution and incubate for a defined period. For in vivo

assays, the enzyme source will be from organisms already exposed to prothoate.

Initiate the reaction by adding the ATCI substrate.

Immediately measure the change in absorbance at 412 nm over time.

Calculate the rate of reaction and express it as a percentage of the control (uninhibited)

enzyme activity.

Data Analysis: The concentration of prothoate that causes 50% inhibition of AChE activity

(IC50) can be determined by plotting the percentage of inhibition against the logarithm of the

prothoate concentration.
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Measure absorbance at 412 nmproduces yellow TNB
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Workflow for the Ellman's method to determine AChE inhibition.

Honeybee Acute Contact Toxicity Test (adapted from
OECD Guideline 214)
This protocol determines the median lethal dose (LD50) of a substance to adult honeybees

after a single topical application.

Objective: To determine the acute contact LD50 of prothoate for adult honeybees.

Materials:

Healthy adult worker honeybees of uniform age

Cages for holding bees

Prothoate (analytical grade)
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Acetone or other suitable volatile solvent

Micro-applicator capable of delivering precise volumes (e.g., 1 µL)

Incubator set to 25°C ± 1°C

Procedure:

Preparation of Test Solutions: Prepare a geometric series of at least five concentrations of

prothoate in the chosen solvent. A solvent-only control group is mandatory.

Bee Collection: Collect young adult worker bees from a healthy, queen-right colony.

Dosing: Anesthetize the bees briefly with carbon dioxide. Apply a 1 µL droplet of the test or

control solution to the dorsal side of the thorax of each bee.

Incubation: Place the treated bees in clean cages (typically 10 bees per cage) with access to

a 50% sucrose solution. Maintain the cages in an incubator in the dark.

Mortality Assessment: Record the number of dead or moribund bees at 4, 24, and 48 hours

after application.

Data Analysis: The LD50 value and its 95% confidence limits are calculated at each

observation time using appropriate statistical methods, such as probit analysis.
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Preparation

Experiment
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Experimental workflow for the honeybee acute contact toxicity test.

Aquatic Toxicity Test with Daphnia magna (adapted from
OECD Guideline 202)
This protocol determines the concentration of a substance that immobilizes 50% of the

daphnids (EC50) within a 48-hour period.
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Objective: To determine the acute immobilization EC50 of prothoate for Daphnia magna.

Materials:

Daphnia magna neonates (<24 hours old)

Reconstituted standard water

Prothoate solutions of varying concentrations

Test vessels (e.g., glass beakers)

Controlled environment chamber (20 ± 2°C, 16:8 light:dark cycle)

Procedure:

Preparation of Test Solutions: Prepare a series of at least five concentrations of prothoate in

the standard water. A control group with standard water only is required.

Exposure: Introduce a set number of daphnid neonates (e.g., 20 daphnids, divided into four

replicates of five) into each test vessel containing the respective prothoate concentration or

control water.

Incubation: Place the test vessels in the controlled environment chamber for 48 hours. The

daphnids are not fed during the test.

Immobilization Assessment: At 24 and 48 hours, count the number of daphnids that are

immobile (i.e., not able to swim within 15 seconds after gentle agitation of the test vessel).

Water Quality Monitoring: Measure parameters such as pH, dissolved oxygen, and

temperature at the beginning and end of the test.

Data Analysis: The EC50 value and its 95% confidence limits are calculated for the 24-hour

and 48-hour periods using statistical methods like probit analysis or logistic regression.

Signaling Pathways Affected by Prothoate
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The primary and most well-understood signaling pathway disrupted by prothoate is cholinergic

neurotransmission, through the inhibition of acetylcholinesterase.

Prothoate

Acetylcholinesterase (AChE)

Inhibits

ACh Hydrolysis

Acetylcholine (ACh) Release

ACh in Synaptic Cleft

Postsynaptic ACh Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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